Cas no 2305252-51-9 (2-[4-(dimethylamino)piperidin-1-yl]acetic acid dihydrochloride)

• Product Name: 2-[4-(dimethylamino)piperidin-1-yl]acetic acid dihydrochloride
• CAS No: 2305252-51-9
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• CID: 5326239
• Update Time: 2025-06-09

2-[4-(dimethylamino)piperidin-1-yl]acetic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(dimethylamino)piperidin-1-yl]acetic acid dihydrochloride

• Inchi： 1S/C9H18N2O2.ClH/c1-10(2)8-3-5-11(6-4-8)7-9(12)13;/h8H,3-7H2,1-2H3,(H,12,13);1H
• InChI Key： ABJSUIADOLXLOV-UHFFFAOYSA-N
• SMILES： C(N1CCC(N(C)C)CC1)C(=O)O.Cl

Additional information on 2-[4-(dimethylamino)piperidin-1-yl]acetic acid dihydrochloride

Introduction to 2-[4-(Dimethylamino)piperidin-1-yl]acetic Acid Dihydrochloride (CAS No. 2305252-51-9)

2-[4-(Dimethylamino)piperidin-1-yl]acetic acid dihydrochloride (CAS No. 2305252-51-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound, also known as DMPA dihydrochloride, is a derivative of piperidine, a versatile heterocyclic compound with a wide range of biological activities.

The structure of 2-[4-(dimethylamino)piperidin-1-yl]acetic acid dihydrochloride consists of a piperidine ring substituted with a dimethylamino group at the 4-position and an acetic acid moiety attached to the 1-position. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of DMPA dihydrochloride in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that compounds with a similar structure can modulate neurotransmitter systems, particularly those involving acetylcholine and dopamine, which are crucial for cognitive function and motor control.

In addition to its neuroprotective properties, 2-[4-(dimethylamino)piperidin-1-yl]acetic acid dihydrochloride has been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of DMPA dihydrochloride has also been studied extensively. It has been found to exhibit good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity profile make it an attractive option for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[4-(dimethylamino)piperidin-1-yl]acetic acid dihydrochloride in various disease models. Preliminary results have been promising, with patients showing significant improvements in symptoms and quality of life. However, further research is needed to fully understand its mechanisms of action and potential side effects.

In conclusion, 2-[4-(dimethylamino)piperidin-1-yl]acetic acid dihydrochloride (CAS No. 2305252-51-9) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of focus for ongoing research in medicinal chemistry and pharmaceutical development.